5-(3,4-Dimethylphenyl)-1,3,4-oxadiazole-2-thiol

• IUPAC Name: 5-(3,4-dimethylphenyl)-3H-1,3,4-oxadiazole-2-thione
• InChI: InChI=1S/C10H10N2OS/c1-6-3-4-8(5-7(6)2)9-11-12-10(14)13-9/h3-5H,1-2H3,(H,12,14)
• InChI Key: ZKMQIPCAKYEHCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NNC(=S)O2)C
• Molecular Formula: C10H10N2OS
• DSSTOX Substance ID: DTXSID201220241
• Molecular Weight: 206.27 g/mol
• CAS No.: 108413-56-5

Description

The compound “5-(3,4-Dimethylphenyl)-1,3,4-oxadiazole-2-thiol” belongs to the class of oxadiazoles, which are heterocyclic compounds containing an oxadiazole ring, a type of diazole ring where one of the carbon atoms is replaced by a nitrogen atom. The 3,4-dimethylphenyl group is a derivative of phenyl group, with two methyl groups attached to the carbon atoms 3 and 4 of the phenyl ring.

Synthesis Analysis

The synthesis of oxadiazole derivatives usually involves the cyclization of appropriate precursors, such as carboxylic acids, amidoximes, or nitrile oxides. The 3,4-dimethylphenyl group can be introduced through a variety of reactions, including Friedel-Crafts alkylation.

Molecular Structure Analysis

The molecular structure of “this compound” would consist of an oxadiazole ring attached to a 3,4-dimethylphenyl group at the 5-position and a thiol group at the 2-position.

Chemical Reactions Analysis

Oxadiazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and cycloaddition reactions. The reactivity of “this compound” would be influenced by the electron-donating methyl groups and the electron-withdrawing oxadiazole and thiol groups.

Scientific Research Applications

Synthesis and Electronic Structure

• Synthesis and Electronic Structure Analysis: Aryl- and alkyl-substituted 1,3,4-oxadiazole-2-thione derivatives, including those with 5-alkyl and 3-(2,4-dimethylphenyl) substitutions, have been synthesized and characterized. These compounds show potential antibacterial and antituberculostatic activities. Electronic structure analysis through molecular orbital calculations reveals electron delocalization over several atoms of the ring. The study also highlights a tautomeric equilibrium between the oxadiazole-2-thione and its thiol form, favoring the thione tautomer in both gas phase and aqueous medium (Aydogan et al., 2002).

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and biological activity. As with any chemical, “5-(3,4-Dimethylphenyl)-1,3,4-oxadiazole-2-thiol” should be handled with appropriate safety precautions.

Future Directions

The study of oxadiazole derivatives is a vibrant field due to their diverse biological activities. Future research on “5-(3,4-Dimethylphenyl)-1,3,4-oxadiazole-2-thiol” could involve exploring its potential biological activities and developing new synthetic methods.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with monoamine oxidase (mao) and cholinesterase (che) enzymes . These enzymes play crucial roles in neurotransmission, with MAO involved in the breakdown of monoamine neurotransmitters and ChE in the termination of impulse transmissions at cholinergic synapses.

Mode of Action

Compounds with similar structures have been found to exhibit inhibitory activity against mao and che enzymes . They act as competitive and reversible inhibitors, binding to the active site of the enzyme and preventing the normal substrate from binding .

Biochemical Pathways

For instance, inhibition of MAO can increase the levels of monoamine neurotransmitters, potentially affecting mood and behavior .

Result of Action

The inhibition of mao and che enzymes can lead to increased levels of monoamine neurotransmitters and acetylcholine, respectively, which can have various effects on neuronal function and communication .